Cas no 22245-63-2 (3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI))
22245-63-2 structure
Product Name:3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI)
CAS No:22245-63-2
MF:C18H9NO2
MW:271.269564390183
CID:264663
PubChem ID:71350758
Update Time:2025-04-19
3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI)
- 1,10-Pyrenedicarboximide(8CI)
- Pyren-3,4-dicarbonsaeure-imid
- 3H-Phenaleno[2,1,9-def]isoquinoline-3,5(4H)-dione
- 22245-63-2
- DTXSID70776548
-
- Inchi: 1S/C18H9NO2/c20-17-12-7-6-10-5-4-9-2-1-3-11-8-13(18(21)19-17)16(12)15(10)14(9)11/h1-8H,(H,19,20,21)
- InChI Key: CBVXKAYFJLMCFL-UHFFFAOYSA-N
- SMILES: O=C1C2=CC3=CC=CC4=CC=C5C=CC(C(N1)=O)=C2C5=C34
Computed Properties
- Exact Mass: 271.06337
- Monoisotopic Mass: 271.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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